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Compound of Interest

Compound Name:
(R)-4-(2-Amino-3-

hydroxypropyl)phenol

CAS No.: 58889-64-8

Cat. No.: B1586227

Get Quote

Executive Summary
Immediate Action Required: This compound is a bioactive phenolic amine. It poses

environmental risks (aquatic toxicity) and health hazards (irritant/potential sensitizer). Do not

dispose of down the drain. The only compliant disposal method is high-temperature incineration

via a licensed hazardous waste contractor.

This guide outlines the segregation, packaging, and waste stream classification required to

ensure compliance with EPA/RCRA standards and laboratory safety best practices.

Chemical Identity & Hazard Profile
Before handling waste, verify the chemical identity to ensure compatibility with waste streams.
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Parameter Details

Chemical Name (R)-4-(2-Amino-3-hydroxypropyl)phenol

CAS Number 500-88-9 (General/Racemate reference)

Functional Groups
Phenol (Weak Acid), Primary Amine (Weak

Base), Alcohol

Physical State Solid (Crystalline powder)

Primary Hazards
H315: Skin Irritation H319: Serious Eye Irritation

H335: Respiratory Irritation

Reactivity

Amphoteric: Reacts with both strong acids and

strong bases.[1][2][3] Oxidation: Susceptible to

rapid oxidation; incompatible with strong

oxidizers.

Segregation Protocol (The "Self-Validating System")
To prevent accidental reactions in waste containers, you must follow a strict segregation logic.

This compound contains both electron-rich aromatic rings (phenol) and nucleophilic amines,

making it highly reactive with electrophiles.

CRITICAL: Do NOT mix with the following in the same waste container:

Strong Oxidizers (Nitric Acid, Perchlorates): Risk of violent oxidation, fire, or formation of

explosive nitrated phenols.

Acid Chlorides / Anhydrides: Will react exothermically with the amine and alcohol groups.

Aldehydes: May cause polymerization or condensation reactions.

Heavy Metals: Phenolic amines can chelate metals, potentially creating colored complexes

or interfering with downstream waste treatment.

Disposal Workflow: Decision Matrix
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The disposal route depends entirely on the physical state of the waste (Pure Solid vs.

Solution).

Waste Generation:
(R)-4-(2-Amino-3-hydroxypropyl)phenol

Determine Physical State

Pure Solid / Contaminated Solids
(Gloves, Weigh Boats)

 Solid

Solution / Reaction Mixture

 Liquid

Double Bag in Clear Polyethylene
(Zip-lock or Heat Seal)

Container: Wide-Mouth HDPE Drum
Label: 'Hazardous Waste - Solid Toxic'

Transfer to EHS / Waste Contractor
(Incineration)

Identify Primary Solvent

Halogenated Solvent present?
(DCM, Chloroform)

 Yes

Non-Halogenated Solvent?
(Methanol, Water, DMSO)

 No

Container: Amber Glass/HDPE
Label: 'Waste Halogenated Solvents'

Container: HDPE Carboy
Label: 'Waste Non-Halogenated Organics'

Click to download full resolution via product page
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Figure 1:Decision matrix for waste stream selection. Note that "Halogenated" status is

determined by the solvent carrier, not the solute itself.[1][2]

Step-by-Step Operational Procedures
Scenario A: Disposal of Pure Solid (Expired/Unused)

Why: Solids are best handled via "Lab Packing" to minimize handling exposure and prevent

dust generation.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and

N95 dust mask (if handling open powder outside a fume hood).

Containment: Keep the chemical in its original manufacturer vial if possible. Ensure the cap

is tight.[4]

Secondary Containment: Place the vial inside a clear, heavy-duty polyethylene bag (Ziploc

type).

Labeling: Attach a hazardous waste tag to the bag.

Constituents: "(R)-4-(2-Amino-3-hydroxypropyl)phenol"[1][2]

Hazard Checkboxes: Toxic, Irritant.[5][6][7]

Storage: Place the bagged item into the lab's designated "Solid Hazardous Waste" drum.

Scenario B: Disposal of Liquid Waste (HPLC Waste / Mother Liquors)
Why: Phenols can degrade plastic over time; however, dilute solutions are generally safe in

HDPE.

Compatibility Check: Ensure the waste carboy does not contain nitric acid or strong

oxidizers.

Solvent Identification:

If dissolved in Methanol/Ethanol/DMSO: Use the Non-Halogenated Organic Waste stream.
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If dissolved in DCM/Chloroform: Use the Halogenated Organic Waste stream.

Transfer: Pour waste into the carboy using a funnel in a fume hood.

Rinsing: Rinse the original glassware with a small amount of compatible solvent and add the

rinse to the waste container.

Log Entry: Immediately update the waste container log sheet with the approximate volume

and concentration of the phenol derivative.

Scenario C: Spill Cleanup (Emergency Response)
Why: Mechanical removal is preferred over chemical neutralization to avoid generating heat

or unexpected fumes.

Isolate: Evacuate the immediate area if dust is airborne.

Protect: Wear full PPE.

Absorb:

Liquids: Cover with vermiculite or commercial spill pads.

Solids: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA-

filtered vacuum if available.

Collect: Scoop material into a wide-mouth jar or heavy-duty bag.

Clean: Wipe the surface with a soap/water solution. Collect these wipes as solid hazardous

waste.

Regulatory Framework (RCRA/EPA)[1][2]
While this specific isomer may not be explicitly listed on the EPA "P-List" (Acutely Hazardous)

or "U-List" (Toxic), it must be treated as a Characteristic Waste or managed under the "Mixture

Rule" due to its toxicity profile.

Waste Code Assignment:
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If the waste is a formulation containing solvents, the codes F003 (Ignitable non-

halogenated) or F002 (Halogenated) often apply.

If pure substance: Assign D001 (Ignitable) if combustible, or manage as Non-Regulated

Hazardous Waste (requiring incineration) depending on state-specific regulations.

Disposal Method: The ultimate fate of this molecule must be incineration at a permitted TSD

(Treatment, Storage, and Disposal) facility. This ensures the thermal destruction of the

phenolic and amine moieties, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-4-(2-Amino-3-hydroxypropyl)phenol: Proper
Disposal & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586227/docs#r-4-2-amino-3-hydroxypropyl-phenol-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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